Cas no 2680788-06-9 (tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate
• CAS No: 2680788-06-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6589413
• PubChem ID: 165932329
• Update Time: 2025-06-15

tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7148346
• 2680788-06-9
• tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C25H30N2O5/c1-16(25(30)14-27(15-25)23(29)32-24(2,3)4)26-22(28)31-13-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,30H,13-15H2,1-4H3,(H,26,28)
• InChI Key： ZCMFVYJNDFSDAA-UHFFFAOYSA-N
• SMILES： OC1(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate

Introduction to Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 2680788-06-9)

Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate, a compound with the CAS number 2680788-06-9, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among researchers and scientists.

The molecular structure of this compound is characterized by its complex and highly functionalized framework. At the core of its structure lies an azetidine ring, which is a five-membered heterocyclic compound containing nitrogen. This nitrogen atom is crucial for its biological interactions, as it can form hydrogen bonds and participate in various pharmacophoric interactions. The presence of a hydroxyl group at the 3-position of the azetidine ring further enhances its potential for biological activity, as hydroxyl groups are known to be important for drug-receptor binding.

One of the most striking features of Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate is the presence of a fluorenylmethoxy carbonyl (Fmoc) group. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino acids. However, in this context, it serves a different purpose: it enhances the solubility and stability of the compound, making it more suitable for further chemical modifications and biological studies.

The compound also features an aminoethyl side chain, which is attached to the azetidine ring at the 1-position. This side chain introduces additional functionality and can be modified in various ways to tailor its biological properties. The amino group on this side chain can be acetylated, phosphorylated, or otherwise functionalized to enhance its interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific enzymes and receptors involved in disease pathways. Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate has shown promise in this regard, particularly as a potential inhibitor of certain kinases and other enzymes implicated in cancer and inflammatory diseases.

One area where this compound has garnered significant attention is in the field of oncology. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer development. By inhibiting specific kinases, it may be possible to disrupt these pathways and halt tumor growth. Preclinical studies have suggested that Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate exhibits potent inhibitory activity against several kinases, including those involved in tyrosine kinase signaling.

Another promising application of this compound is in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves the activation of various signaling pathways and the recruitment of immune cells to sites of injury or infection. By modulating these pathways, it may be possible to reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The Fmoc group in Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate also makes it a valuable tool for synthetic chemistry. The ability to easily modify the Fmoc group allows researchers to attach various functional groups to the molecule, enabling the synthesis of novel derivatives with enhanced biological activity. This flexibility has made it an attractive starting point for drug discovery efforts aimed at identifying new therapeutic agents.

Recent advances in computational chemistry have further enhanced our understanding of how Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate interacts with biological targets. Molecular docking studies have shown that this compound can bind tightly to active sites on kinases and other enzymes, suggesting that it may indeed act as an effective inhibitor. These studies have also provided insights into how structural modifications can improve binding affinity and selectivity.

In conclusion, Tert-butyl 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 2680788-06-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by an azetidine ring, hydroxyl group, fluorenylmethoxy carbonyl group, and aminoethyl side chain, makes it a versatile molecule with potential applications in oncology and inflammatory disease treatment. The presence of an Fmoc group further enhances its value as a synthetic intermediate, allowing for further modifications and derivatization. As research continues to uncover new biological targets and mechanisms, compounds like Tert-butyl 3-[1-{(9H-fluorenine carboxylo carbonyl}amino)ethyl]-3-hydroxyazetidine-l-carboxylic acid are likely to play an increasingly important role in the development of novel therapeutic agents.